5-(1-Methoxypropan-2-yl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine

• IUPAC Name: 5-(1-methoxypropan-2-yl)-6,7-dihydro-4H-thieno[3,2-c]pyridine
• InChI: InChI=1S/C11H17NOS/c1-9(8-13-2)12-5-3-11-10(7-12)4-6-14-11/h4,6,9H,3,5,7-8H2,1-2H3
• InChI Key: RBJOTUPXVNFTMN-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)N1CCC2=C(C1)C=CS2
• Molecular Formula: C11H17NOS
• Molecular Weight: 211.33 g/mol

Description

Synthesis Analysis

The synthesis of 5-substituted 6-(alkylthio)-2-methoxy-2,3-dihydropyridines, which are closely related to the compound of interest, involves the reaction of lithiated methoxyallene with methoxymethyl isothiocyanate followed by methylation. This process leads to the formation of imidothioates, which rearrange to fully conjugated systems and undergo electrocyclisation to yield the dihydropyridines. These can then be aromatised to afford 3-substituted 2-(methylthio)pyridines through the elimination of methanol under acidic conditions or elevated temperatures .

Molecular Structure Analysis

The molecular structure of related compounds, such as 7-methoxy-5-methyl-2-(pyridin-3-yl)-11,12-dihydro-5,11-methano[1,2,4]triazolo[1,5-c][1,3,5]benzoxadiazocine, has been determined using single-crystal X-ray diffraction and supported by theoretical calculations using Hartree-Fock (HF) and Density Functional Theory (DFT) methods. These studies provide detailed information on bond lengths, bond angles, and torsion angles, which are crucial for understanding the three-dimensional arrangement of atoms within the molecule .

Chemical Reactions Analysis

The compound of interest, being a derivative of 4,5,6,7-tetrahydrothieno pyridine, is likely to participate in various chemical reactions. The literature suggests that tetrahydrothieno pyridine derivatives have been evaluated for various biological activities, indicating that they can undergo bioactive interactions. The synthesis and reactivity of these compounds are influenced by the presence of substituents, which can affect the electronic and steric properties of the molecule .

Physical and Chemical Properties Analysis

The physical and chemical properties of tetrahydrothieno pyridine derivatives are influenced by their molecular structure. For instance, the photophysical properties of a series of tetrahydro (imidazo[1,5-a]pyrid-3-yl)phenols, which share structural similarities with the compound of interest, have been investigated. These compounds exhibit intense fluorescence with large Stokes shifts and high quantum yields, suggesting that the compound of interest may also display significant photophysical properties . Additionally, the synthesis of methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate, a structurally related molecule, was motivated by its potential anti-inflammatory properties, indicating that the compound of interest may also possess similar bioactive properties .

Scientific Research Applications

Pharmacological Applications

This compound is often researched in the context of its role as an intermediate in the synthesis of pharmaceutical products. For example, similar compounds have been reported to act as intermediates in pharmaceutical synthesis, with studies highlighting their potential toxic effects when exposed to humans, suggesting the importance of understanding their toxicity profile for safer industrial production and application in drug development (Tao et al., 2022).

Neurological Research

Research has also explored the neurological implications of related compounds, particularly their effects on neurotransmitter receptors in the brain, which could inform the development of novel treatments for neurological disorders. For instance, studies have demonstrated the use of certain compounds for imaging 5-HT(1A) receptors in healthy volunteers, suggesting potential applications in studying psychiatric and neurological disorders (Passchier et al., 2000).

Toxicological Studies

Toxicological studies are crucial for understanding the safety profile of chemical compounds used in pharmaceuticals. Compounds similar to 5-(1-Methoxypropan-2-yl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine have been studied for their toxic effects, including cases of poisoning due to inhalation, highlighting the need for careful handling and awareness of potential health risks in their use and production (Tao et al., 2022).

Environmental and Health Impact

Research into the environmental and health impact of chemical compounds contributes to a broader understanding of their safety and effects on human health. Studies on related compounds have focused on their presence in the environment and their potential neurotoxic effects, emphasizing the importance of monitoring and regulating exposure to these compounds to protect public health (Babina et al., 2012).